Cas no 1261952-42-4 (5-fluoro-2-(furan-2-yl)benzoic acid)

• Product Name: 5-fluoro-2-(furan-2-yl)benzoic acid
• CAS No: 1261952-42-4
• MF: C₁₁H₇FO₃
• MW: 206.169886827469
• MDL: MFCD18318829
• CID: 2765665
• PubChem ID: 53224776
• Update Time: 2025-04-21

5-fluoro-2-(furan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(furan-2-yl)benzoic acid
• MFCD18318829
• F2167-4477
• DTXSID40688508
• AKOS013264652
• 1261952-42-4

• MDL： MFCD18318829
• Inchi： 1S/C11H7FO3/c12-7-3-4-8(9(6-7)11(13)14)10-2-1-5-15-10/h1-6H,(H,13,14)
• InChI Key： ZRQMMGZONASCIE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2=CC=CO2)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 206.03792224Da
• Monoisotopic Mass: 206.03792224Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives